Isoboonein Isoboonein Cyclopenta[c]pyran-3(1H)-one, hexahydro-6-hydroxy-7-methyl-, (4aR,6S,7R,7aS)- is a natural product found in Cymbaria mongolica, Alstonia scholaris, and other organisms with data available.
Brand Name: Vulcanchem
CAS No.: 99946-04-0
VCID: VC20863300
InChI: InChI=1S/C9H14O3/c1-5-7-4-12-9(11)3-6(7)2-8(5)10/h5-8,10H,2-4H2,1H3/t5-,6-,7-,8+/m1/s1
SMILES: CC1C(CC2C1COC(=O)C2)O
Molecular Formula: C9H14O3
Molecular Weight: 170.21 g/mol

Isoboonein

CAS No.: 99946-04-0

Cat. No.: VC20863300

Molecular Formula: C9H14O3

Molecular Weight: 170.21 g/mol

* For research use only. Not for human or veterinary use.

Isoboonein - 99946-04-0

Specification

Description Cyclopenta[c]pyran-3(1H)-one, hexahydro-6-hydroxy-7-methyl-, (4aR,6S,7R,7aS)- is a natural product found in Cymbaria mongolica, Alstonia scholaris, and other organisms with data available.
CAS No. 99946-04-0
Molecular Formula C9H14O3
Molecular Weight 170.21 g/mol
IUPAC Name (4aR,6S,7R,7aS)-6-hydroxy-7-methyl-4,4a,5,6,7,7a-hexahydro-1H-cyclopenta[c]pyran-3-one
Standard InChI InChI=1S/C9H14O3/c1-5-7-4-12-9(11)3-6(7)2-8(5)10/h5-8,10H,2-4H2,1H3/t5-,6-,7-,8+/m1/s1
Standard InChI Key DPDXVBIWZBJGSX-XUTVFYLZSA-N
Isomeric SMILES C[C@H]1[C@H](C[C@H]2[C@@H]1COC(=O)C2)O
SMILES CC1C(CC2C1COC(=O)C2)O
Canonical SMILES CC1C(CC2C1COC(=O)C2)O
Appearance Solid

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator